Cas no 1223795-23-0 (1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione)

• Product Name: 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• CAS No: 1223795-23-0
• MF: C₂₄H₂₆N₂OS
• MW: 390.541044712067
• CID: 5343273
• Update Time: 2025-11-05

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione
• (3,4-dimethylphenyl)(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.5]dec-3-en-1-yl)methanone
• (3,4-dimethylphenyl)-[2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone

• Inchi： 1S/C24H26N2OS/c1-16-8-7-9-19(14-16)21-23(28)26(24(25-21)12-5-4-6-13-24)22(27)20-11-10-17(2)18(3)15-20/h7-11,14-15H,4-6,12-13H2,1-3H3
• InChI Key： CWMKREPZIDKTFY-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=C(C)C=2)=NC2(CCCCC2)N1C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 651
• XLogP3: 5.8
• Topological Polar Surface Area: 64.8

Additional information on 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

Introduction to 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS No: 1223795-23-0)

1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, identified by its CAS number 1223795-23-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic thione derivative combines a benzoyl group with a diazaspiro framework, featuring methyl substitutions on both the benzoyl and phenyl rings. The unique architecture of this molecule presents intriguing possibilities for its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione encompasses a spirocyclic core, which is a fused bicyclic system consisting of a five-membered azacycloalkane and a ten-membered decane ring. This spiro arrangement introduces rigidity to the molecule, potentially enhancing its binding affinity and selectivity towards specific biological receptors. The presence of the thione group at the 2-position further contributes to its chemical reactivity and potential pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the benzoyl and phenyl substituents may engage in hydrophobic interactions and π-stacking with aromatic residues in protein targets, while the azaspiro core could form hydrogen bonds or other non-covalent interactions. These insights have guided the design of analogs with enhanced pharmacokinetic profiles and reduced off-target effects.

In the realm of medicinal chemistry, the synthesis of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione has been optimized to achieve high yields and purity. The use of advanced synthetic techniques such as transition metal-catalyzed coupling reactions and ring-closing metathesis has facilitated the construction of its complex framework. These methodologies not only improve efficiency but also allow for the introduction of diverse functional groups, enabling the exploration of structure-activity relationships (SAR).

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Preliminary in vitro studies have indicated that derivatives of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other pro-inflammatory mediators. This suggests that such compounds could serve as leads for developing novel anti-inflammatory agents with improved efficacy and safety profiles.

The diazaspiro core is particularly noteworthy for its ability to modulate enzyme active sites through steric hindrance and electronic effects. By fine-tuning the substitution patterns on the benzoyl and phenyl rings, researchers can fine-tune the pharmacological properties of this scaffold. For instance, electron-withdrawing groups may enhance binding affinity by stabilizing negative charges on transition states, while bulky substituents could improve selectivity by excluding non-target enzymes.

Another area of interest is the potential application of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione in anticancer research. The spirocyclic structure has been shown to disrupt microtubule formation by inhibiting tubulin polymerization. Additionally, its ability to crosslink intracellular components may lead to apoptosis or cell cycle arrest in cancer cells. These findings have prompted investigations into its efficacy against various cancer models both in vitro and in vivo.

The synthesis and characterization of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione have also revealed interesting physicochemical properties that influence its drug-like characteristics. For example, solubility studies indicate that modifications to the molecular structure can significantly enhance water solubility without compromising bioactivity. This is crucial for developing formulations that are amenable to oral administration or other delivery methods.

Recent publications highlight the use of 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione as a building block for more complex drug candidates. By appending additional functional groups or linking it to other pharmacophores via bioconjugation strategies, researchers can create molecules with multifaceted therapeutic effects. Such combinatorial approaches are particularly valuable in addressing multifactorial diseases where multiple targets need to be modulated simultaneously.

The development of novel analytical techniques has further facilitated the study of this compound’s behavior in biological systems. Mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy provide high-resolution data on its metabolites and interactions with biological matrices. These tools are essential for understanding how 1-(3,4-dimethylbenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione behaves within living organisms and for optimizing its pharmacokinetic properties.

In conclusion, 1-(cas no1223795-23cas no1223795) (product name: 1(dimethylbenzoyl))-product name: 1(methylyphen)<<<diazasp<<<[dspan">dspan">dspan">dspan"]decdspan">dthi-dthi>-dthi>-dthi>enedspan">dthi>-dthi>-dthi>one (1223795